N-(2,4-dimethoxybenzyl)-1-(6H-thieno[2,3-b]pyrrol-5-ylcarbonyl)piperidine-4-carboxamide
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Overview
Description
Synthesis Analysis
2,4-Dimethoxybenzylamine can be preprepared by reduction (NaBH4, BF3.OEt2, THF) of 2,4-dimethoxybenzonitrile . It has been used in the synthesis of a series of 2,4,5-trisubstituted oxazoles, via a tandem Ugi/Robinson-Gabriel reaction sequence .Molecular Structure Analysis
The molecular structure of 2,4-Dimethoxybenzylamine is represented by the SMILES stringCOc1ccc(CN)c(OC)c1
. Chemical Reactions Analysis
2,4-Dimethoxybenzylamine has been used in the total synthesis of (-)-muraymycin D2 and its epimer, the antibacterial nucleoside natural product . It has also been used in the two-step synthesis of amide derivatives of uracil polyoxin C (UPOC) methyl ester using the Ugi reaction .Physical and Chemical Properties Analysis
2,4-Dimethoxybenzylamine has a refractive index of 1.549 (lit.), a boiling point of 140 °C/1 mmHg (lit.), and a density of 1.113 g/mL at 25 °C (lit.) .Scientific Research Applications
Synthetic Utility and Chemical Properties
- The compound and its analogs have been utilized in the synthesis of novel heterocyclic compounds, demonstrating their role as versatile intermediates. For instance, compounds derived from similar structures have been used to create new anti-inflammatory and analgesic agents, showcasing their importance in the development of therapeutic agents (Abu‐Hashem et al., 2020).
- Research on related structures has also explored their potential in creating new antimicrobial agents, indicating their significance in addressing various bacterial and fungal infections (Othman, 2013).
Biological Activities and Applications
- Compounds with similar structures have been investigated for their anticonvulsant properties, providing insights into the development of new therapeutic options for the management of seizures (Ho et al., 2001).
- The structural framework of such compounds has been explored for the development of antiarrhythmic agents, highlighting their potential utility in cardiovascular research (Hankovszky et al., 1986).
- Their use in the synthesis of benzamide derivatives for investigating anti-fatigue effects suggests potential applications in enhancing physical performance and studying the underlying mechanisms of fatigue (Wu et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
2-(4-methylsulfanylanilino)-N-phenylpyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2S2/c1-24-16-11-9-14(10-12-16)20-18-17(8-5-13-19-18)25(22,23)21-15-6-3-2-4-7-15/h2-13,21H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCYHQAYEHFAIOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)NC2=C(C=CC=N2)S(=O)(=O)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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